N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide

• IUPAC Name: N'-(4-chlorophenyl)sulfonyl-N-(2-methoxyphenyl)benzenecarboximidamide
• InChI: InChI=1S/C20H17ClN2O3S/c1-26-19-10-6-5-9-18(19)22-20(15-7-3-2-4-8-15)23-27(24,25)17-13-11-16(21)12-14-17/h2-14H,1H3,(H,22,23)
• InChI Key: GEPOQGVAQCXBOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=NS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=CC=C1N/C(=N\S(=O)(=O)C2=CC=C(C=C2)Cl)/C3=CC=CC=C3
• Molecular Formula: C20H17ClN2O3S
• Molecular Weight: 400.9 g/mol

Description

N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide, also known as CSB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide exerts its effects through various mechanisms, including the inhibition of specific enzymes and the modulation of signaling pathways. For example, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has also been found to modulate the activity of NF-κB, a signaling pathway involved in inflammation and immune responses.
Biochemical and Physiological Effects:
N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer research, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been found to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In inflammation research, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disease research, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been studied for its potential neuroprotective effects, including the prevention of neuronal death and the reduction of neuroinflammation.

Advantages and Limitations for Lab Experiments

N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has several advantages for lab experiments, including its high potency and specificity for certain targets. However, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide also has limitations, including its potential toxicity and the need for further studies to determine optimal dosages and treatment regimens.

Future Directions

There are several future directions for N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide research, including the development of more potent and selective analogs, the identification of new targets and applications, and the optimization of dosages and treatment regimens. Additionally, further studies are needed to determine the safety and efficacy of N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide in human clinical trials.
In conclusion, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide is a promising chemical compound that has gained attention in scientific research for its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide as a therapeutic agent.

Synthesis Methods

N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide can be synthesized through a multi-step process involving the reaction of 4-chlorobenzenesulfonyl chloride with 2-methoxyaniline, followed by the reaction of the resulting intermediate with 4-nitrobenzenecarboximidamide. The final product is obtained through the reduction of the nitro group to an amino group.

Scientific Research Applications

N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been shown to inhibit the growth and metastasis of cancer cells by targeting specific signaling pathways. In inflammation research, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been found to have anti-inflammatory effects by modulating the production of cytokines and chemokines. In neurodegenerative disease research, N'-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)benzenecarboximidamide has been studied for its potential neuroprotective effects.